1-[4-(6-Chloro-3-nitropyridin-2-yl)piperazin-1-yl]ethan-1-one

• CAS No.: 84209-35-8
• Molecular Formula: C11H13ClN4O3
• Molecular Weight: 284.70 g/mol
• IUPAC Name: 1-[4-(6-chloro-3-nitropyridin-2-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C11H13ClN4O3/c1-8(17)14-4-6-15(7-5-14)11-9(16(18)19)2-3-10(12)13-11/h2-3H,4-7H2,1H3
• InChI Key: FTIVNQNUQCZQMG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=C(C=CC(=N2)Cl)[N+](=O)[O-]

Description

1-[4-(6-Chloro-3-nitropyridin-2-yl)piperazin-1-yl]ethan-1-one is a useful research compound. Its molecular formula is C11H13ClN4O3 and its molecular weight is 284.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

2,6-Dichloropyridine is nitrated with fuming nitric acid and concentrated sulfuric acid. The product, 2,6-dichloro-3-nitropyridine, is allowed to react with N-acetyl-piperazine in chloroform to give 2-(4-acetyl-1-piperazinyl)-6-chloro-3-nitropyridine (m.p. 137°-138° C.). The compound obtained is treated with aqueous ammoniaethanol in an autoclave to give 2-(4-acetyl-1-piperazinyl)-6-amino-3-nitropyridine (m.p. 202°-203° C.), which is then acetylated with acetic anhydride in acetic acid to give 6-acetylamino-2-(4-acetyl-1-piperazinyl)-3-nitropyridine (m.p. 189°-193° C., 221°-223° C.).